Cas no 2169717-16-0 ((2E)-3-{pyrazolo1,5-apyrazin-3-yl}prop-2-enoic acid)

• Product Name: (2E)-3-{pyrazolo1,5-apyrazin-3-yl}prop-2-enoic acid
• CAS No: 2169717-16-0
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• CID: 6470272
• PubChem ID: 165526183
• Update Time: 2025-06-08

(2E)-3-{pyrazolo1,5-apyrazin-3-yl}prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-{pyrazolo1,5-apyrazin-3-yl}prop-2-enoic acid
• 2169717-16-0
• (2E)-3-{pyrazolo[1,5-a]pyrazin-3-yl}prop-2-enoic acid
• EN300-1457005

• Inchi： 1S/C9H7N3O2/c13-9(14)2-1-7-5-11-12-4-3-10-6-8(7)12/h1-6H,(H,13,14)/b2-1+
• InChI Key： MHVISBNSSCHLIH-OWOJBTEDSA-N
• SMILES： OC(/C=C/C1C=NN2C=CN=CC2=1)=O

Computed Properties

• Exact Mass: 189.053826475g/mol
• Monoisotopic Mass: 189.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 67.5Ų

Additional information on (2E)-3-{pyrazolo1,5-apyrazin-3-yl}prop-2-enoic acid

A Comprehensive Overview of (2E)-3-{pyrazolo[1,5-a]pyrazin-3-yl}prop-2-enoic Acid (CAS No. 2169717-16-0)

The compound (2E)-3-{pyrazolo[1,5-a]pyrazin-3-yl}prop-2-enoic acid, identified by the CAS number 2169717-16-0, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are widely studied for their potential applications in drug discovery and material science. The structure of this compound features a pyrazolo[1,5-a]pyrazine ring system fused with a propenoic acid moiety, making it a unique candidate for various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for downstream applications in pharmaceutical research.

One of the most promising applications of (2E)-3-{pyrazolo[1,5-a]pyrazin-3-yl}prop-2-en oic acid lies in its potential as a lead compound for drug development. Studies have shown that this compound exhibits significant biological activity against various disease targets, including cancer and neurodegenerative disorders. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to inhibit key enzymes involved in tumor progression, suggesting its potential as an anticancer agent.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The unique electronic properties of the pyrazolo[1,5-a]py razine ring system make it a candidate for use in organic electronics and optoelectronic devices. Recent studies have demonstrated its potential as a building block for constructing advanced materials with tailored electronic properties.

The synthesis of (2E)-3-{pyrazolo[1,5-a]py razin -3 - yl } prop - 2 - en oic acid involves a series of well-defined steps that ensure high precision and reproducibility. The process typically begins with the preparation of the py razolo[ 1 , 5 -a ] py razine ring system through a multi-component reaction involving appropriate starting materials. This is followed by the introduction of the propenoic acid group via a conjugate addition or other suitable reaction conditions.

One of the key challenges in working with this compound is its stability under certain reaction conditions. However, recent studies have identified strategies to overcome these limitations by optimizing reaction parameters such as temperature and solvent systems. These findings have significantly improved the scalability of the synthesis process.

From an environmental perspective, the development of sustainable synthetic routes for this compound is a growing area of interest. Researchers are exploring green chemistry approaches to minimize waste and reduce energy consumption during its production. This aligns with global efforts to promote environmentally friendly practices in chemical manufacturing.

In conclusion, (2E)-3-{ py razolo [ 1 , 5 -a ] py razin - 3 - yl } prop - 2 - en oic acid ( CAS No . 2 1 6 9 7 1 7 - 1 6 -0 ) represents a versatile molecule with wide-ranging applications across multiple disciplines . Its unique structure , coupled with recent advancements in synthesis and application studies , positions it as a valuable asset in both academic research and industrial development . As ongoing research continues to uncover new insights into its properties , this compound is expected to play an increasingly important role in shaping future innovations in chemistry and pharmacology .